Cas no 62638-81-7 (3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-)

3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- structure
62638-81-7 structure
Product name:3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-
CAS No:62638-81-7
MF:C20H23NO3
MW:325.40152
CID:436972
PubChem ID:12331922

3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-
    • 4-[2-(dimethylamino)ethyl]-5,6-dimethoxyphenanthren-3-ol
    • 62638-81-7
    • DTXSID70490656
    • Inchi: InChI=1S/C20H23NO3/c1-21(2)12-11-15-16(22)9-7-13-5-6-14-8-10-17(23-3)20(24-4)19(14)18(13)15/h5-10,22H,11-12H2,1-4H3
    • InChI Key: PCVTYLGFDHSARE-UHFFFAOYSA-N
    • SMILES: CN(C)CCC1=C(C=CC2=C1C3=C(C=C2)C=CC(=C3OC)OC)O

Computed Properties

  • Exact Mass: 325.16789
  • Monoisotopic Mass: 325.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.9Ų
  • XLogP3: 4.3

Experimental Properties

  • PSA: 41.93

3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- Related Literature

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